Cas no 648933-96-4 (Naphthalene, 2-(1,1-dimethylethyl)-7-iodo-)

• Product Name: Naphthalene, 2-(1,1-dimethylethyl)-7-iodo-
• CAS No: 648933-96-4
• MF: C₁₄H₁₅I
• MW: 310.173376321793
• CID: 411847
• PubChem ID: 71377964
• Update Time: 2025-04-19

Naphthalene, 2-(1,1-dimethylethyl)-7-iodo- Chemical and Physical Properties

Names and Identifiers

• Naphthalene, 2-(1,1-dimethylethyl)-7-iodo-
• 2-tert-butyl-7-iodonaphthalene
• 2-(tert-Butyl)-7-iodonaphthalene
• DTXSID20800589
• 648933-96-4

• Inchi： 1S/C14H15I/c1-14(2,3)12-6-4-10-5-7-13(15)9-11(10)8-12/h4-9H,1-3H3
• InChI Key： GRWIIVMYPRPMQV-UHFFFAOYSA-N
• SMILES： IC1C=CC2C=CC(=CC=2C=1)C(C)(C)C

Computed Properties

• Exact Mass: 310.02145
• Monoisotopic Mass: 310.02185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0